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Compound of Interest |

Compound Name: 15-Hexadecynoic acid

CAS No.: 99208-90-9

Cat. No.: B1663940

\ J

The Premier Bio-Orthogonal Probe for S-Palmitoylation Profiling in Drug Discovery

Executive Summary

15-Hexadecynoic acid (15-HDYA) is a synthetic fatty acid analog designed to function as a
bio-orthogonal probe. Structurally mimicking palmitic acid (C16:0), it incorporates a terminal
alkyne group that is chemically inert in biological systems but highly reactive toward azide-
functionalized reporters via Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC), or "Click
Chemistry."

For drug development professionals, 15-HDYA is the gold standard for profiling S-
palmitoylation—a reversible post-translational modification critical for the trafficking and
signaling of G-Protein Coupled Receptors (GPCRs), oncogenes (e.g., Ras), and viral proteins.
Unlike radiolabeled palmitate (

H-palmitate), 15-HDYA allows for rapid, non-radioactive, and high-sensitivity proteomic
screening.

Chemical Identity & Nomenclature

Directive: Use the table below to cross-reference compound identity in procurement and
literature searches.
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Category

Primary Identifier /
Synonym

Notes

Common Name

15-Hexadecynoic acid

Standard nomenclature in

biochemical literature.

Unique numerical identifier for

CAS Number 99208-90-9
database search.
Formal systematic name
IUPAC Name Hexadec-15-ynoic acid indicating 16 carbons with
alkyne at C15.
o Frequently used in method
Abbreviation 15-HDYA

sections of academic papers.

Functional Synonyms

Alkynyl Palmitic Acid
(aPA)Palmitic Acid
AlkyneOmega-alkynyl

palmitate

Describes the functional
modification (alkyne) on the

palmitate scaffold.[1]

Related Probes

17-Octadecynoic acid (17-
ODYA)

The C18 (stearic acid) analog,
often used as a control or for

stearoylation.

Physiochemical Properties

Molecular Formula:

Molecular Weight: 252.39 g/mol

Storage: -20°C, desiccated and protected from light.

Solubility: Soluble in DMSO (>25 mg/mL), Ethanol, and DMF. Poorly soluble in water.

Mechanism of Action: The "Click" Logic

The utility of 15-HDYA relies on the metabolic fidelity of the cell's acyl-transferase machinery.
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e Metabolic Incorporation: Cells treated with 15-HDYA uptake the fatty acid and convert it to
15-Hexadecynoyl-CoA.

o Enzymatic Transfer: Palmitoyl Acyltransferases (PATs/DHHCSs) recognize the CoA-derivative
and transfer the alkynyl-fatty acid to specific cysteine residues on target proteins (S-
Palmitoylation).

e Bio-Orthogonal Ligation: Upon cell lysis, the alkyne handle reacts with an azide-tagged
reporter (biotin or fluorophore) in the presence of Cu(l), forming a stable triazole linkage.

Visualization: The Click Chemistry Pathway
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Caption: Workflow from metabolic incorporation of the probe to chemoselective ligation.

Applications in Drug Development
A. Target Validation (GPCRs)

Many GPCRs (e.g., Mu-opioid receptor, Beta-adrenergic receptors) require palmitoylation for
proper membrane localization and signaling. 15-HDYA allows researchers to:

e Assess if a drug candidate alters the palmitoylation status of a receptor.

o Determine if preventing palmitoylation (via PAT inhibition) affects receptor internalization.

B. Off-Target Screening
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Inhibitors of palmitoyl acyltransferases (DHHCs) are emerging cancer therapeutics. 15-HDYA
enables global proteomic profiling to ensure that a DHHC inhibitor does not inadvertently block
essential palmitoylation events in healthy tissue.

C. Dynamic Profiling (Pulse-Chase)

Unlike antibodies which measure total protein, 15-HDYA labeling measures newly palmitoylated
proteins. This allows for "Pulse-Chase" experiments to determine the turnover rate of the
palmitate modification, a critical parameter for protein stability studies.

Experimental Protocol: Metabolic Labeling & Click
Reaction

Expert Insight: The most common failure point in this protocol is the lysis buffer. Do NOT use
Tris-based buffers (e.g., Tris-HCI) during the Click reaction, as Tris acts as a chelator that
inhibits the Copper catalyst.[2] Use HEPES or PBS instead.

Phase 1: Metabolic Labeling

e Preparation: Dissolve 15-HDYA in DMSO to create a 50 mM stock.
e Cell Culture: Seed cells (e.g., HEK293, HelLa) to 70-80% confluency.

» Pulse: Dilute stock into warm culture media (serum-free preferred to reduce lipid
competition) to a final concentration of 20-50 uM.

o Control: Treat parallel flask with DMSO vehicle only.
o Optional: Add Palmitostatin B (PAT inhibitor) as a negative control.

¢ |ncubation: Incubate cells for 4-16 hours at 37°C.

Phase 2: Lysis & Preparation

e Harvest: Wash cells 2x with cold PBS to remove excess probe.

o Lysis: Lyse cells in RIPA buffer (Tris-free): 50 mM HEPES (pH 7.4), 150 mM NaCl, 1% NP-
40, 0.5% Sodium Deoxycholate, Protease Inhibitors.
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 Clarify: Centrifuge at 13,000 x g for 10 mins at 4°C. Collect supernatant.

e Normalize: Adjust protein concentration to 1-2 mg/mL.

Phase 3: Copper-Catalyzed Click Reaction (CUAAC)

Safety Note: Perform in a fume hood if using volatile solvents. Reagents:

Azide Tag: Biotin-Azide or TAMRA-Azide (100 pM stock).

CuS04: 50 mM stock in water.[1][3]

TCEP: 50 mM stock (freshly prepared).

TBTA (Ligand): 10 mM stock in DMSO (Enhances reaction efficiency and protects proteins).

Reaction Mix (Add in order):

50 pL Cell Lysate (100 ug protein).

1 pL Azide Tag (Final: 100 pM).

1 pL TBTA (Final: 100 pM).

1 pL CuSO4 (Final: 1 mM).

1 pL TCEP (Final: 1 mM). Vortex immediately.
Incubation:
e Incubate for 1 hour at Room Temperature in the dark.

o Precipitate proteins (Methanol/Chloroform or Acetone) to remove unreacted reagents before
Western Blot or Mass Spec analysis.

Visualization: Protocol Workflow
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Step 1: Cell Culture
Add 15-HDYA (50 uM)
Incubate 4-16h

l

Step 2: Harvest & Wash
Cold PBS Wash x2

Step 3: Lysis
Use HEPES Buffer (No Tris!)

Step 4: Click Reaction
+ Azide-Tag, CuSO4, TCEP, TBTA
1h @ RT

Step 5: Analysis
Precipitation -> SDS-PAGE -> Blot

Click to download full resolution via product page
Caption: Step-by-step experimental workflow for 15-HDYA labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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